4-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C16H13ClN2O3S/c1-21-12-7-11-14(8-13(12)22-2)23-16(18-11)19-15(20)9-3-5-10(17)6-4-9/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: UEAMYICSFHZDPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)Cl)OC
• Molecular Formula: C16H13ClN2O3S
• Molecular Weight: 348.8 g/mol
• CAS No.: 895435-17-3

Description

4-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C16H13ClN2O3S and its molecular weight is 348.8. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure Analysis

The compound 4-chloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)benzamide, as part of the benzothiazole derivatives, has been the subject of extensive chemical structure analysis. Studies have characterized these compounds through IR, 1H- and 13C-NMR spectroscopy, and X-ray diffraction, revealing detailed information about their molecular structure and the nature of intermolecular interactions, such as hydrogen bonds and π–π stacking interactions (Ćaleta et al., 2008).

Antimicrobial and Anticancer Properties

Benzothiazole derivatives have been extensively studied for their potent antimicrobial properties. Research has highlighted the synthesis of various benzothiazole compounds and their efficacy against a range of microbial species, providing valuable insights into their potential as therapeutic agents (Abbas et al., 2014). Additionally, certain derivatives have demonstrated significant anticancer activities, indicating their potential in cancer treatment research (Yılmaz et al., 2015).

Synthesis and Characterization

The synthesis of benzothiazole derivatives, including the specific compound , involves multi-step processes that have been refined to improve yields and purities. These compounds have been characterized using various spectroscopic methods, confirming their structural and chemical properties (Mahmood & Ahmad, 2020). The precise characterization is crucial for understanding their interactions and activities in biological systems.

Biological Screening and Pharmacological Evaluation

Various synthesized benzothiazole compounds have undergone extensive biological screening for different therapeutic activities, including antimicrobial, anti-inflammatory, and anticancer properties. The pharmacological evaluation has been instrumental in identifying promising candidates for further drug development and understanding the structure-activity relationships that govern their biological activities (Rana et al., 2008).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to have significant anti-tubercular activity . They have been shown to inhibit the growth of Mycobacterium tuberculosis, the bacterium that causes tuberculosis .

Mode of Action

Benzothiazole derivatives are known to interact with their targets and cause changes that inhibit the growth ofMycobacterium tuberculosis .

Biochemical Pathways

It is known that benzothiazole derivatives can affect the biosynthesis of prostaglandins, which are derived from arachidonic acid . This can have downstream effects on inflammation and pain, as prostaglandins are involved in these processes .

Result of Action

Benzothiazole derivatives have been shown to have significant anti-inflammatory and analgesic activities . They can also cause ulcerogenic and irritative action on the gastrointestinal mucosa .

Action Environment

It is known that the reactions involving benzothiazole derivatives can proceed under atmospheric conditions without drying of the solvent .